Cas no 451485-62-4 (4-(1,1-Dioxidothiomorpholino)benzoic acid)

• Product Name: 4-(1,1-Dioxidothiomorpholino)benzoic acid
• CAS No: 451485-62-4
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• MDL: MFCD02186426
• CID: 327820
• PubChem ID: 2763817
• Update Time: 2025-04-19

4-(1,1-Dioxidothiomorpholino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-Dioxidothiomorpholino)benzoic acid
• 4-(1,1-dioxo-1,4-thiazinan-4-yl)benzoic acid
• 4-(1,1-dioxo-1laMbda~6~,4-thiazinan-4-yl)benzenecarboxylic acid
• 4-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)-benzenecarboxylic acid
• 4-(1,1-DIOXO-1LAMBDA6,4-THIAZINAN-4-YL)BENZENECARBOXYLIC ACID
• Benzoic acid,4-(1,1-dioxido-4-thiomorpholinyl)-
• 4-(1,1-dioxido-4-thiomorpholinyl)benzoic acid
• 4-(1,1-dioxo-1-thiomorpholin-4-yl)benzoic acid
• 4-(1,1-dioxo-1lambda6-thiomor-pholin-4-yl)-benzoic acid
• HMS2658L18
• DTXSID50377153
• 4-(1,1-Dioxo-1lambda6,4-thiazinan-4-yl)-benzenecarboxylic acid
• CHEMBL1582858
• AKOS005070261
• CEQTXJDEBJMUCN-UHFFFAOYSA-N
• 4-(1,1-Dioxidothiomorpholino)benzoicacid
• 3R-0668
• 4-(1,1-Dioxo-1lambda(6),4-thiazinan-4-yl)benzenecarboxylic acid
• BTA48562
• 4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)-benzoic acid
• Oprea1_793475
• 4-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)benzoic acid
• 4-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)benzoic acid
• MLS000755320
• 451485-62-4
• A872419
• FT-0680300
• SCHEMBL327254
• MFCD02186426
• 4-(1,1-Dioxo-4-thiazinan-4-yl)benzenecarboxylic acid
• SMR000338191
• J-513190
• CS-0452641
• 4-(1,1-dioxo-1lambda-thiomorpholin-4-yl)benzoic acid
• 4-(1,1-DIOXO-1??-THIOMORPHOLIN-4-YL)BENZOIC ACID

• MDL： MFCD02186426
• Inchi： 1S/C11H13NO4S/c13-11(14)9-1-3-10(4-2-9)12-5-7-17(15,16)8-6-12/h1-4H,5-8H2,(H,13,14)
• InChI Key： CEQTXJDEBJMUCN-UHFFFAOYSA-N
• SMILES： S1(CCN(C2C=CC(C(=O)O)=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 255.05700
• Monoisotopic Mass: 255.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.411
• Melting Point: 308-311°C
• Boiling Point: 566.6°Cat760mmHg
• Flash Point: 296.5°C
• Refractive Index: 1.604
• PSA: 83.06000
• LogP: 1.76540

4-(1,1-Dioxidothiomorpholino)benzoic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT